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Compound of Interest

Compound Name: Carbon tetrabromide

Cat. No.: B125887 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the use of carbon tetrabromide, including detailed operational and disposal

plans to ensure the well-being of laboratory personnel and the integrity of your research.

Carbon tetrabromide (CBr4) is a colorless to yellow-brown crystalline solid that poses several

health hazards.[1] It can be absorbed into the body through inhalation and ingestion.[2] Short-

term exposure can cause severe irritation to the eyes, skin, and respiratory tract, and may

affect the nervous system, liver, and kidneys.[2] Long-term or repeated exposure may lead to

liver damage.[2][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for carbon
tetrabromide.
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Property Value

Molecular Formula CBr₄

Molecular Weight 331.63 g/mol [4]

Appearance
Colorless crystals or yellow-brown crystalline

solid[1][2]

Melting Point 90-94 °C[2][5]

Boiling Point 189.5-190 °C[2][5]

Solubility in Water Insoluble[2][5]

Vapor Pressure 0.1 kPa at 25°C[5]

Relative Vapor Density 11.4 (air = 1)[2][5]

Occupational Exposure Limits

NIOSH: 0.1 ppm (10-hr TWA), 0.3 ppm (15-min

STEL)[1] ACGIH: 0.1 ppm (8-hr TWA), 0.3 ppm

(STEL)[1][2]

Operational Plan for Handling Carbon Tetrabromide
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe

working environment.

1. Engineering Controls:

Always handle carbon tetrabromide in a well-ventilated area.[3][4]

Use a chemical fume hood for all procedures that may generate dust or vapors.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[3][4]
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Skin Protection:

Wear protective gloves. While specific breakthrough times are not readily available for all

glove types, Viton has been recommended as a protective material.[1] Always inspect

gloves for any signs of degradation before use and dispose of them in accordance with

laboratory procedures.[4]

Wear protective clothing to prevent skin contact.[3][6] A lab coat is the minimum

requirement.

Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a

NIOSH/MSHA approved respirator.[6]

3. Handling and Storage:

Avoid contact with skin, eyes, and clothing.[3][7]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke in areas where carbon tetrabromide is handled.[1][8]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][5]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

certain metals like lithium.[1][6]

Disposal Plan
Proper disposal of carbon tetrabromide and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Carbon tetrabromide is considered a hazardous waste.[1]

Containerization: Collect waste carbon tetrabromide and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, properly labeled, and sealed container.[1][4]

Disposal Method:
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Dispose of the waste through a licensed professional waste disposal service.[4]

One possible method of disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

[5]

Always follow all applicable federal, state, and local regulations for hazardous waste

disposal.[5]

Contaminated Packaging: Do not reuse empty containers.[3] Handle them as you would the

product itself.[9][10]

Emergency Procedures
In the event of an emergency, follow these procedures:

Spill:

Evacuate all personnel not wearing appropriate protective equipment from the spill area.

[1]

Ventilate the area.[1]

Wearing the prescribed PPE, cover the spill with a dry, inert material (e.g., sand,

vermiculite) and collect it in a sealed container for disposal.[3][4]

Clean the spill area thoroughly with soap and water.[3]

Fire:

Carbon tetrabromide is not combustible, but in a fire, it can produce poisonous gases,

including hydrogen bromide.[1]

Use a dry chemical, CO2, water spray, or alcohol-resistant foam to extinguish the fire.[1][3]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective

gear.[3][4]
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First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention.[5][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[5][9]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[5][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water.

Seek immediate medical attention.[3][9]

Below is a diagram illustrating the workflow for the safe handling of carbon tetrabromide.
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Caption: Workflow for the safe handling of carbon tetrabromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b125887?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/0346.pdf
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/558134.htm
https://datasheets.scbt.com/sds/wpna/en/sc-251148.pdf
https://www.cdhfinechemical.com/images/product/msds/38_61893591_CarbonTetrabromide-CASNO-558-13-4-MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/T0038_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC325151000&productDescription=CARBON+TETRABROMIDE+98%25+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/C1413_AGHS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CARBON-TETRABROMIDE-CASNO-558-13-0068D-EN.aspx
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/c11081
https://www.sigmaaldrich.com/DE/pt/sds/aldrich/488461?userType=undefined
https://www.benchchem.com/product/b125887#personal-protective-equipment-for-handling-carbon-tetrabromide
https://www.benchchem.com/product/b125887#personal-protective-equipment-for-handling-carbon-tetrabromide
https://www.benchchem.com/product/b125887#personal-protective-equipment-for-handling-carbon-tetrabromide
https://www.benchchem.com/product/b125887#personal-protective-equipment-for-handling-carbon-tetrabromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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